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Compound of Interest

Compound Name: 2-(4-Oxopiperidin-1-yl)acetonitrile

Cat. No.: B1302792 Get Quote

CAS Number: 259180-65-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Oxopiperidin-1-
yl)acetonitrile, a heterocyclic compound with potential applications in medicinal chemistry and

drug discovery. This document consolidates available data on its chemical and physical

properties, safety and handling, and potential biological relevance.

Chemical and Physical Properties
2-(4-Oxopiperidin-1-yl)acetonitrile is a piperidine derivative characterized by a cyanomethyl

group attached to the nitrogen atom of a 4-oxopiperidine ring.[1]
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Property Value Source

CAS Number 259180-65-9 [1]

Molecular Formula C₇H₁₀N₂O [1]

Molecular Weight 138.17 g/mol [1]

Appearance
Not explicitly stated, likely a

solid
Inferred

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(4-Oxopiperidin-1-
yl)acetonitrile is not readily available in the public domain, a general synthetic approach can

be inferred from standard organic chemistry principles. The synthesis would likely involve the

N-alkylation of 4-piperidone with a haloacetonitrile, such as chloroacetonitrile or

bromoacetonitrile, in the presence of a suitable base to neutralize the hydrogen halide

byproduct.

A potential synthetic pathway is illustrated below:
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Reactants Reaction Conditions

4-Piperidone

2-(4-Oxopiperidin-1-yl)acetonitrile

Haloacetonitrile (e.g., ClCH₂CN) Base (e.g., K₂CO₃, Et₃N) Solvent (e.g., Acetonitrile, DMF)
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Start

Dissolve 4-piperidone and base in an appropriate solvent

Add haloacetonitrile dropwise at a controlled temperature

Stir the reaction mixture at room temperature or gentle heat

Monitor reaction progress by TLC or LC-MS

Perform aqueous workup to remove salts and impurities

Extract the product into an organic solvent

Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄)

Concentrate the solution under reduced pressure

Purify the crude product by column chromatography or recrystallization

Characterize the final product (NMR, MS, IR)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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